Cas no 42247-75-6 (Benzoic acid, 2-(2-hydroxyethyl)-)

Benzoic acid, 2-(2-hydroxyethyl)- structure
42247-75-6 structure
Product Name:Benzoic acid, 2-(2-hydroxyethyl)-
CAS No:42247-75-6
MF:C9H10O3
MW:166.173902988434
CID:2083454
PubChem ID:13164838
Update Time:2025-04-21

Benzoic acid, 2-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(2-hydroxyethyl)-
    • 2-(2-hydroxyethyl)Benzoic acid
    • SCHEMBL77642
    • DA-28621
    • DTXSID90524104
    • 42247-75-6
    • DTXCID00474909
    • Inchi: 1S/C9H10O3/c10-6-5-7-3-1-2-4-8(7)9(11)12/h1-4,10H,5-6H2,(H,11,12)
    • InChI Key: RCCBOLYQHVOLTC-UHFFFAOYSA-N
    • SMILES: OCCC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57.5Ų
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